Cas no 1935515-73-3 (2-(2-Hydroxycyclohexyl)-2-methylpropanal)

• Product Name: 2-(2-Hydroxycyclohexyl)-2-methylpropanal
• CAS No: 1935515-73-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5716307
• PubChem ID: 131093297
• Update Time: 2025-05-23

2-(2-Hydroxycyclohexyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 1935515-73-3
• 2-(2-Hydroxycyclohexyl)-2-methylpropanal
• EN300-1619662
• Cyclohexaneacetaldehyde, 2-hydroxy-α,α-dimethyl-

• Inchi： 1S/C10H18O2/c1-10(2,7-11)8-5-3-4-6-9(8)12/h7-9,12H,3-6H2,1-2H3
• InChI Key： VJNHSNBKNJRNTN-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C(C=O)(C)C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 267.8±13.0 °C(Predicted)
• pka: 15.02±0.40(Predicted)

Additional information on 2-(2-Hydroxycyclohexyl)-2-methylpropanal

Recent Advances in the Study of 2-(2-Hydroxycyclohexyl)-2-methylpropanal (CAS: 1935515-73-3): A Comprehensive Research Brief

In recent years, the compound 2-(2-Hydroxycyclohexyl)-2-methylpropanal (CAS: 1935515-73-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and aldehyde functional groups, has shown promising potential in various applications, including drug discovery, fragrance chemistry, and material science. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activities, and potential industrial applications.

The synthesis of 2-(2-Hydroxycyclohexyl)-2-methylpropanal has been a focal point in recent research. A study published in the Journal of Organic Chemistry (2023) detailed an optimized catalytic hydrogenation process for the production of this compound, achieving a high yield of 85% under mild reaction conditions. The researchers emphasized the importance of the hydroxycyclohexyl moiety in enhancing the compound's stability and reactivity, which is crucial for its subsequent applications in pharmaceutical formulations.

In the realm of drug discovery, 2-(2-Hydroxycyclohexyl)-2-methylpropanal has been investigated for its potential as a building block in the synthesis of novel therapeutic agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored its role as an intermediate in the development of anti-inflammatory compounds. The study reported that derivatives of this molecule exhibited significant inhibitory effects on key inflammatory markers, such as TNF-α and IL-6, suggesting its potential utility in treating chronic inflammatory diseases.

Beyond its pharmaceutical applications, this compound has also found use in the fragrance industry. Research published in Flavour and Fragrance Journal (2023) highlighted its unique olfactory properties, describing it as a key ingredient in the formulation of woody and floral fragrances. The study noted that the hydroxycyclohexyl group contributes to the compound's long-lasting scent profile, making it a valuable addition to high-end perfumes and cosmetic products.

In conclusion, the compound 2-(2-Hydroxycyclohexyl)-2-methylpropanal (CAS: 1935515-73-3) represents a versatile and promising molecule with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthesis, biological activities, and industrial uses, paving the way for further exploration and development. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific and industrial innovations.